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Compound of Interest

Compound Name: VU625

CAS No.: 901008-62-6

Cat. No.: B1684062

Get Quote

For researchers, scientists, and drug development professionals interested in the potent and

selective inhibitor of the Aedes aegypti inward rectifier potassium channel 1 (AeKir1), VU625,

this guide provides a comprehensive overview of its procurement, technical specifications, and

experimental applications.

Acquiring VU625
VU625 is available for purchase for research purposes from a variety of chemical suppliers.

Below is a list of vendors that stock this compound:

MedchemExpress: A supplier of research chemicals and biochemicals.

TargetMol: A global supplier of small molecules and inhibitors for research, available through

distributors such as Cambridge Bioscience and CymitQuimica.[1][2]

Cambridge Bioscience: A UK-based supplier of life science research products.[1]

CymitQuimica: A supplier of chemical products for research and development.[2]
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AOBIOUS: A provider of life science reagents.[3]

It is important to note that these products are intended for laboratory research use only and are

not for human or veterinary use.[2]

Technical Data
VU625 has been characterized through various in vitro and in vivo studies, primarily focusing

on its inhibitory effects on the AeKir1 channel. The following tables summarize the key

quantitative data from the foundational research paper by Raphemot et al. (2014).

Table 1: In Vitro Potency of VU625
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Table 2: Chemical and Physical Properties
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Signaling Pathway and Mechanism of Action
VU625 acts as a selective inhibitor of the AeKir1 inward rectifier potassium channel, which is

crucial for the function of the Malpighian tubules, the primary excretory and osmoregulatory

organs in mosquitoes. By blocking these channels, VU625 disrupts ion and water balance,

leading to renal failure and subsequent mortality in the mosquito.

🔒 FULL PROTOCOL TRUNCATED
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data, please view the interactive version.
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VU625 inhibits the AeKir1 channel in mosquito Malpighian tubules.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the characterization of

VU625, adapted from Raphemot et al. (2014).

High-Throughput Screening (HTS) via Thallium Flux
Assay
This assay was used for the initial screening of small molecules to identify inhibitors of AeKir1.

Cell Culture: T-REx-HEK293 cells stably expressing AeKir1 were cultured in DMEM

supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, 5

µg/mL blasticidin, and 0.2 mg/mL zeocin. AeKir1 expression was induced by adding 1 µg/mL

tetracycline 18-24 hours prior to the assay.
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Assay Procedure:

Cells were plated in 384-well plates.

The culture medium was replaced with an assay buffer containing 10 mM HEPES, 1.26

mM CaCl₂, 0.83 mM MgSO₄, 5.3 mM KCl, and 0.44 mM KH₂PO₄ at pH 7.4.

Cells were loaded with the Thallos fluorescent dye.

Test compounds (including VU625) or DMSO vehicle were added to the wells.

A stimulus buffer containing thallium sulfate (Tl₂SO₄) was added to initiate the influx of Tl⁺

through open AeKir1 channels.

The change in fluorescence, indicative of Tl⁺ influx, was measured using a fluorescence

plate reader. A decrease in fluorescence in the presence of a compound indicated

inhibition of the AeKir1 channel.

🔒 FULL PROTOCOL TRUNCATED
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Workflow for the high-throughput screening of AeKir1 inhibitors.

Whole-Cell Patch-Clamp Electrophysiology
This technique was used to confirm the inhibitory activity and determine the potency of VU625
on AeKir1 and other Kir channels.
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Cell Preparation: HEK293 cells or Xenopus oocytes expressing the target Kir channel (e.g.,

AeKir1, AeKir2B) were used.

Recording Solutions:

Bath Solution (for HEK293 cells): Contained (in mM): 140 KCl, 2 CaCl₂, 1 MgCl₂, 10

HEPES, and 10 glucose, pH adjusted to 7.4 with KOH.

Pipette Solution (for HEK293 cells): Contained (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 5

EGTA, and 2 MgATP, pH adjusted to 7.2 with KOH.

Electrophysiological Recording:

Whole-cell currents were recorded using an patch-clamp amplifier.

Cells were held at a holding potential of -70 mV.

Voltage ramps from -120 mV to +60 mV were applied to elicit Kir channel currents.

VU625 was perfused into the bath solution at various concentrations to determine its effect

on the channel currents.

The concentration-response data were fitted with a Hill equation to calculate the IC50

value.

In Vivo Mosquito Excretion Assay
This assay was performed to evaluate the effect of VU625 on the excretory capacity of adult

female Aedes aegypti.

Mosquito Preparation: Adult female mosquitoes were anesthetized on ice.

Injection:

A solution containing VU625 (0.77 mM) in a K⁺-PBS vehicle was prepared. In some

experiments, probenecid (an organic anion transporter inhibitor) was included.
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900 nL of the VU625 solution or vehicle control was injected into the hemolymph of each

mosquito.

Excretion Measurement:

After injection, mosquitoes were placed in a graduated, packed-cell volume tube.

The volume of excreted fluid was measured at regular intervals over a period of time.

A significant reduction in the volume of excreted fluid in the VU625-treated group

compared to the control group indicated an inhibitory effect on the Malpighian tubules.

Selectivity of VU625
VU625 demonstrates preferential inhibition of the mosquito AeKir1 channel over the AeKir2B

channel, a key characteristic for a targeted insecticide.
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Comparative potency of VU625 on AeKir1 and AeKir2B channels.

This technical guide provides a foundational understanding of VU625 for research applications.

For further details, it is highly recommended to consult the primary literature, particularly the

work of Raphemot et al. (2014) in PLOS One.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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